Cas no 21202-39-1 (2,2'-(1,3-Phenylene)di(1H-imidazole))

2,2'-(1,3-Phenylene)di(1H-imidazole) structure
21202-39-1 structure
Product name:2,2'-(1,3-Phenylene)di(1H-imidazole)
CAS No:21202-39-1
MF:C12H10N4
MW:210.23460149765
CID:2656888

2,2'-(1,3-Phenylene)di(1H-imidazole) Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(1H-imidazol-2-yl)phenyl]-1H-imidazole
    • 1,3-bis(1h-imidazol-2-yl)benzene
    • 2,2'-(m-Phenylene)bis(1H-imidazole)
    • 2,2'-(1,3-Phenylene)di(1H-imidazole)
    • Inchi: 1S/C12H10N4/c1-2-9(11-13-4-5-14-11)8-10(3-1)12-15-6-7-16-12/h1-8H,(H,13,14)(H,15,16)
    • InChI Key: HKMPIVAZXQFXPD-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1C1C=CC=C(C2=NC=CN2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57.4

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